Cas no 1261950-64-4 (4-(4-Ethoxycarbonylphenyl)-3-fluorophenol)

This compound is a substituted phenol featuring a 3-fluorine atom and an ortho-ester substituent derived from 4-ethoxycarbonylphenyl. Its structure incorporates both a phenolic hydroxyl group and an ester functionality linked via a para-substituted phenyl ring system. The introduction of the fluorine atom at the meta position relative to the hydroxyl group can influence electronic properties and potentially enhance metabolic stability or binding characteristics in target molecules. The ethoxycarbonylphenyl moiety provides a versatile synthetic handle for further modification or attachment to other functional groups. These structural features position it as a valuable intermediate for developing novel compounds in areas such as medicinal chemistry or agrochemical research.

4-(4-Ethoxycarbonylphenyl)-3-fluorophenol structure

1261950-64-4 structure

Product Name:4-(4-Ethoxycarbonylphenyl)-3-fluorophenol

CAS No:1261950-64-4

MF:C₁₅H₁₃FO₃

MW:260.260328054428

MDL:MFCD18313967

CID:2765552

PubChem ID:53219644

Update Time:2025-06-16

4-(4-Ethoxycarbonylphenyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

- 4-(4-Ethoxycarbonylphenyl)-3-fluorophenol, 95%
- Ethyl 2'-fluoro-4'-hydroxy[1,1'-biphenyl]-4-carboxylate
- 4-(4-ETHOXYCARBONYLPHENYL)-3-FLUOROPHENOL
- MFCD18313967
- 1261950-64-4
- DTXSID80684468
- 4-(4-Ethoxycarbonylphenyl)-3-fluorophenol
- MDL： MFCD18313967
- Inchi： 1S/C15H13FO3/c1-2-19-15(18)11-5-3-10(4-6-11)13-8-7-12(17)9-14(13)16/h3-9,17H,2H2,1H3
- InChI Key： ANLJGHNSAMKRPE-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1C1C=CC(C(=O)OCC)=CC=1)O

Computed Properties

Exact Mass: 260.08487243Da
Monoisotopic Mass: 260.08487243Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 46.5Å²

4-(4-Ethoxycarbonylphenyl)-3-fluorophenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB320004-5 g	4-(4-Ethoxycarbonylphenyl)-3-fluorophenol, 95%; .	1261950-64-4	95%	5 g	€1,159.00	2023-07-19
abcr	AB320004-5g	4-(4-Ethoxycarbonylphenyl)-3-fluorophenol, 95%; .	1261950-64-4	95%	5g	€1159.00	2025-02-18

4-(4-Ethoxycarbonylphenyl)-3-fluorophenol Related Literature

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Additional information on 4-(4-Ethoxycarbonylphenyl)-3-fluorophenol

Recent Advances in the Study of 4-(4-Ethoxycarbonylphenyl)-3-fluorophenol (CAS: 1261950-64-4) in Chemical Biology and Pharmaceutical Research

The compound 4-(4-Ethoxycarbonylphenyl)-3-fluorophenol (CAS: 1261950-64-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies involving this compound, highlighting its synthesis, biological activity, and potential as a drug candidate.

Recent studies have focused on the synthesis and optimization of 4-(4-Ethoxycarbonylphenyl)-3-fluorophenol, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound, ensuring its structural integrity. Researchers have also explored its reactivity under various conditions, providing valuable insights into its chemical behavior and potential modifications for enhanced biological activity.

In the realm of biological activity, 4-(4-Ethoxycarbonylphenyl)-3-fluorophenol has demonstrated promising results in preliminary in vitro and in vivo studies. Its mechanism of action appears to involve modulation of key cellular pathways, making it a potential candidate for targeting diseases such as cancer and inflammatory disorders. Recent findings suggest that the compound exhibits selective inhibition of certain enzymes, which could be leveraged for the development of novel therapeutics.

Furthermore, computational modeling and molecular docking studies have been conducted to predict the binding affinity of 4-(4-Ethoxycarbonylphenyl)-3-fluorophenol with various biological targets. These studies have provided a theoretical foundation for its potential applications and have guided subsequent experimental validations. The integration of computational and experimental approaches has significantly accelerated the understanding of this compound's pharmacological profile.

Despite these advancements, challenges remain in the development of 4-(4-Ethoxycarbonylphenyl)-3-fluorophenol as a viable drug candidate. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further research. Ongoing studies are exploring formulation strategies and structural analogs to overcome these limitations and enhance the compound's therapeutic potential.

In conclusion, 4-(4-Ethoxycarbonylphenyl)-3-fluorophenol (CAS: 1261950-64-4) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique properties and demonstrated biological activity make it a compelling subject for future investigations. Continued interdisciplinary efforts will be essential to fully realize its potential and translate these findings into clinical applications.